Cas no 88681-64-5 (2-Acetamido-3-(o-tolyl)acrylic acid)

• Product Name: 2-Acetamido-3-(o-tolyl)acrylic acid
• CAS No: 88681-64-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 709974
• PubChem ID: 7577767
• Update Time: 2025-04-19

2-Acetamido-3-(o-tolyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-3-(o-tolyl)acrylic acid
• 2-acetamido-3-(2-methylphenyl)prop-2-enoic acid
• 2-Propenoic acid,2-(acetylamino)-3-(2-methylphenyl)-, (2Z)-
• 88681-64-5
• ALPHA-ACETAMIDO-2-METHYLCINNAMIC ACID
• A842840
• SCHEMBL187942
• (Z)-2-acetamido-3-(2-methylphenyl)prop-2-enoic acid
• AKOS005350358

• Inchi： 1S/C12H13NO3/c1-8-5-3-4-6-10(8)7-11(12(15)16)13-9(2)14/h3-7H,1-2H3,(H,13,14)(H,15,16)/b11-7-
• InChI Key： CHZDNJUDKTYQAS-XFFZJAGNSA-N
• SMILES： OC(/C(=C/C1C=CC=CC=1C)/NC(C)=O)=O

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Melting Point: 192-194°C
• PSA: 66.40000
• LogP: 1.94750

2-Acetamido-3-(o-tolyl)acrylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives